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Compound of Interest

Compound Name: Abeprazan

Cat. No.: B605094

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the effects of Abeprazan (Fexuprazan)
and other acid-suppressing agents on serum gastrin levels, supported by experimental data
from various clinical studies. Abeprazan, a potassium-competitive acid blocker (P-CAB),
represents a newer class of drugs for managing acid-related gastrointestinal disorders.
Understanding its impact on gastrin physiology is crucial for evaluating its long-term safety and
efficacy profile in comparison to established treatments like proton pump inhibitors (PPIs) and
other P-CABs.

Comparative Analysis of Serum Gastrin Levels

The following table summarizes the quantitative effects of Abeprazan and alternative acid-
suppressing medications on serum gastrin levels as reported in different studies.
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Drug Class Drug Name Dosage

Treatment
Duration

Study
Population

Key
Findings on
Serum
Gastrin
Levels

Abeprazan 40 mg once
P-CAB

(Fexuprazan)  daily

8 weeks

Patients with
erosive

esophagitis

No significant
difference in
serum gastrin
levels
compared to
Esomeprazol
e 40 mg at
weeks 4 and
8.[1][2]

10 mg once
P-CAB Vonoprazan

daily

Over 4 years

Patients
receiving
long-term

therapy

Baseline
median
gastrin was
100 pg/mL;
levels
increased to
700-1200
pg/mL,
plateauing at
1.5 years.[1]

[3]

P-CAB Vonoprazan 20 mg

7 days

Healthy
volunteers

Serum
gastrin levels
were 504
pg/mL.[4]

P-CAB Tegoprazan Half-dose
(specific mg

not stated)

24 weeks

Patients in
maintenance
treatment for
GERD

Significantly
lower gastrin
levels at
weeks 16 and
24 compared

to
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Lansoprazole

[5][6]

P-CAB

Revaprazan

200 mg/day

7 days

Healthy male

subjects

Serum
gastrin levels
were
significantly
higher.[7]

PPI

Esomeprazol

e

40 mg once

daily

8 weeks

Patients with
erosive

esophagitis

No significant
difference in
serum gastrin
levels
compared to
Fexuprazan
40 mg at
weeks 4 and
8.[1]

PP

Lansoprazole

Half-dose
(specific mg

not stated)

24 weeks

Patients in
maintenance
treatment for
GERD

Significantly
higher gastrin
levels at
weeks 16 and
24 compared
to

Tegoprazan.

[5]L6]

PP

Rabeprazole

20 mg once

daily

8 days

Healthy
Chinese Han

volunteers

Mean gastrin
AUC values
showed a
relative ratio
of 1.0, 1.5,
and 1.6 after
repeated
doses in
homozygous
extensive

metabolizers,
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heterozygous
extensive
metabolizers,
and poor
metabolizers,

respectively.

[3](8]

Mean gastrin
levels rose to

one to three

General General )
N ] times the
PPI (Long-term Not specified Over 3 years patient o
) upper limit of
use) population
the normal
range (~100
pg/mL).[9]

Experimental Protocols

This section details the methodologies employed in key studies cited in this guide to assess the
impact of acid-suppressing drugs on serum gastrin.

Study Comparing Fexuprazan and Esomeprazole

» Objective: To compare the efficacy and safety of fexuprazan with esomeprazole in patients
with erosive esophagitis.

» Methodology: A randomized, controlled trial was conducted with Korean adult patients with
endoscopically confirmed erosive esophagitis. Participants were randomized to receive
either fexuprazan 40 mg or esomeprazole 40 mg once daily for eight weeks.

o Data Collection: Serum gastrin levels were measured at week 4 and week 8 of the treatment
period.

o Endpoint: The primary endpoint was the proportion of patients with healed erosive
esophagitis at week 8. Secondary endpoints included the healing rate at week 4 and a
comparison of serum gastrin levels between the two groups.[1]
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Long-Term Study of Vonoprazan

» Objective: To clarify the long-term changes in serum gastrin levels and identify risk factors for
hypergastrinemia during vonoprazan therapy.

o Methodology: A review of 48 patients who had been receiving vonoprazan 10 mg once daily
for more than one year.

o Data Collection: Fasting serum gastrin levels were evaluated by radioimmunoassay. The
reference range for a normal gastrin level was 37-172 pg/ml.[1][3]

Study Comparing Tegoprazan and Lansoprazole

» Objective: To evaluate the effect of tegoprazan on serum gastrin levels during maintenance
treatment for gastroesophageal reflux disease compared to lansoprazole.

o Methodology: A prospective, randomized trial where patients who had completed initial
treatment were randomized to receive a half-dose of either tegoprazan or lansoprazole for
up to 24 weeks.

o Data Collection: Serum gastrin levels were measured after the initial treatment and
monitored throughout the 24-week maintenance period.[5][6]

Visualizing the Mechanisms and Workflows
Signaling Pathway of Gastric Acid Secretion and
Inhibition

The following diagram illustrates the general mechanism of action for both PPIs and P-CABs,

including Abeprazan, in the regulation of gastric acid secretion and the subsequent feedback
loop involving gastrin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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